N~1~-(2,3-dichlorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(4-methyl-N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C17H18Cl2N2O3S/c1-11-7-9-13(10-8-11)21(25(3,23)24)12(2)17(22)20-15-6-4-5-14(18)16(15)19/h4-10,12H,1-3H3,(H,20,22)
• InChI Key: MKUFLHWNGBDEPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C(C)C(=O)NC2=C(C(=CC=C2)Cl)Cl)S(=O)(=O)C
• Molecular Formula: C17H18Cl2N2O3S
• Molecular Weight: 401.3 g/mol

Description

N~1~-(2,3-dichlorophenyl)-N~2~-(4-methylphenyl)-N~2~-(methylsulfonyl)alaninamide, commonly known as DCPA, is a synthetic compound that has been extensively studied for its potential use as a herbicide. DCPA belongs to the class of chemicals known as amides, which have a wide range of applications in the agricultural and pharmaceutical industries.

Mechanism of Action

The mechanism of action of DCPA is not fully understood, but it is believed to inhibit the growth of weeds by interfering with their ability to produce energy. DCPA is thought to inhibit the activity of an enzyme called protoporphyrinogen oxidase, which is involved in the synthesis of chlorophyll. Without chlorophyll, plants are unable to produce energy through photosynthesis, which ultimately leads to their death.
Biochemical and Physiological Effects
DCPA has been shown to have low toxicity to humans and animals. However, it can be toxic to aquatic organisms, and care should be taken to prevent contamination of water sources. DCPA is also known to have a long half-life in soil, which means it can persist in the environment for extended periods of time.

Advantages and Limitations for Lab Experiments

One advantage of using DCPA in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that DCPA is a synthetic compound, and its effects on natural ecosystems may not be fully understood.

Future Directions

There are several areas of research that could be explored in the future regarding DCPA. One area is the development of more efficient synthesis methods that could reduce the cost of producing DCPA. Another area is the study of DCPA's effects on non-target organisms, such as soil microbes and insects. Finally, there is a need for more research on the long-term effects of DCPA on soil health and ecosystem function.
Conclusion
In conclusion, DCPA is a synthetic compound that has been extensively studied for its potential use as a herbicide. It has a known mechanism of action and has been shown to be effective against a wide range of weeds. However, care should be taken to prevent contamination of water sources, and more research is needed to fully understand its effects on natural ecosystems.

Scientific Research Applications

DCPA has been extensively studied for its potential use as a herbicide. It has been shown to be effective against a wide range of weeds, including annual and perennial grasses and broadleaf weeds. DCPA has also been studied for its potential use as a pre-emergent herbicide, which means it is applied to soil before the target weeds have germinated.